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Compound of Interest

Compound Name: 1-Chloroundecane

Cat. No.: B1583068

This technical guide provides a comprehensive overview of the molecular structure and weight
of 1-chloroundecane, tailored for researchers, scientists, and professionals in drug
development.

Molecular and Physicochemical Data

1-Chloroundecane is a halogenated aliphatic hydrocarbon. Its fundamental molecular and

physical properties are summarized in the table below, providing a quantitative snapshot of the
compound.
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Property Value Citations
Molecular Formula C11H23Cl [L1121[31[4115]
Molecular Weight 190.75 g/mol [3114]
190.753 g/mol [1][5][6]
190.755 g/mol [2]
IUPAC Name 1-Chloroundecane [1]
CAS Registry Number 2473-03-2 [1112][5][6]
Canonical SMILES ccccccccccccl [21[31[7]
Appearance C.:olf)rless to Light yellow clear 2]

liquid
Density 0.87 g/cm?3 [3]
Boiling Point 242 °C [3]
Monoisotopic Mass 190.1488284 Da [21[7]

Molecular Structure Visualization

The molecular structure of 1-chloroundecane consists of an eleven-carbon straight chain (an
undecyl group) with a chlorine atom attached to the first carbon atom. The logical relationship
between the atoms is depicted in the following diagram.

Figure 1: Atomic connectivity of 1-Chloroundecane.

Experimental Protocols

Detailed experimental protocols for the characterization of 1-chloroundecane are not readily
available in public literature. However, techniques such as mass spectrometry, infrared
spectroscopy, and gas chromatography are commonly employed for its analysis.[1][5][6] Below
IS a representative protocol for electron ionization mass spectrometry (EI-MS), a standard
method for determining the molecular weight and fragmentation pattern of volatile organic
compounds like 1-chloroundecane.
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Representative Protocol: Electron lonization Mass Spectrometry (EI-MS)

o Sample Preparation: A dilute solution of 1-chloroundecane is prepared in a volatile organic
solvent (e.g., dichloromethane or hexane) at a concentration of approximately 1 mg/mL.

e Instrument Setup:

[¢]

A gas chromatograph-mass spectrometer (GC-MS) system is used.

o The GC is equipped with a non-polar capillary column (e.g., DB-5ms).

o Helium is used as the carrier gas at a constant flow rate.

o The injection port temperature is set to 250°C.

o The GC oven temperature program is initiated at a low temperature (e.g., 50°C), held for a
few minutes, and then ramped up to a higher temperature (e.g., 280°C) to ensure
separation from any impurities.

« Injection: A small volume (typically 1 pL) of the prepared sample is injected into the GC inlet.

e Mass Spectrometry Analysis:

o As the 1-chloroundecane elutes from the GC column, it enters the mass spectrometer's
ion source.

o The ion source is operated in electron ionization (EI) mode, with a standard electron
energy of 70 eV.

o The molecules are bombarded with electrons, causing ionization and fragmentation.

o The resulting positively charged ions are accelerated and separated based on their mass-
to-charge ratio (m/z) by a mass analyzer (e.g., a quadrupole).

» Data Acquisition: The detector records the abundance of each ion at different m/z values,
generating a mass spectrum. The spectrum is analyzed to identify the molecular ion peak
(corresponding to the molecular weight) and the characteristic fragmentation pattern, which
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can be used to confirm the structure. The NIST WebBook provides mass spectrum data for
1-chloroundecane obtained through this method.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [An In-depth Technical Guide to 1-Chloroundecane:
Molecular Structure and Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1583068#1-chloroundecane-molecular-structure-
and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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